Cas no 251445-16-6 ((3S)-tert-Butyldimethylsilyl Vitamin D2 SO2 Adduct (Mixture of Diastereomers))

(3S)-tert-Butyldimethylsilyl Vitamin D2 SO2 Adduct (Mixture of Diastereomers) structure
251445-16-6 structure
Product Name:(3S)-tert-Butyldimethylsilyl Vitamin D2 SO2 Adduct (Mixture of Diastereomers)
CAS No:251445-16-6
MF:C34H58O3SSi
MW:574.973030567169
CID:825393
PubChem ID:11093031
Update Time:2025-07-17

(3S)-tert-Butyldimethylsilyl Vitamin D2 SO2 Adduct (Mixture of Diastereomers) Chemical and Physical Properties

Names and Identifiers

    • (3S)-tert-Butyldimethylsilyl Vitamin D2 SO2 Adduct (Mixture of Diastereomers)
    • [(5S)-3-[(E)-[(1R,3aS,7aR)-1-[(E,2R,5R)-5,6-dimethylhept-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]methyl]-2,2-dioxo-1,3,4,5,6,7-hexahydro-2-benzothiophen-5-yl]oxy-tert-butyl-dime
    • A,7E,22E)-6,19-sulfonyl-9,10-secoergosta-5(10),7,22-trien-3-yl]oxy]silane
    • DTXSID20454869
    • 251445-16-6
    • [(5S)-3-[(E)-[(1R,3As,7aR)-1-[(E,2R,5R)-5,6-dimethylhept-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]methyl]-2,2-dioxo-1,3,4,5,6,7-hexahydro-2-benzothiophen-5-yl]oxy-tert-butyl-dimethylsilane
    • (1,1-Dimethylethyl)dimethyl[[(1alpha,7E,22E)-6,19-sulfonyl-9,10-secoergosta-5(10),7,22-trien-3-yl]oxy]silane
    • Inchi: 1S/C34H58O3SSi/c1-23(2)24(3)13-14-25(4)30-17-18-31-26(12-11-19-34(30,31)8)20-32-29-21-28(37-39(9,10)33(5,6)7)16-15-27(29)22-38(32,35)36/h13-14,20,23-25,28,30-32H,11-12,15-19,21-22H2,1-10H3/b14-13+,26-20+/t24-,25+,28-,30+,31-,32?,34+/m0/s1
    • InChI Key: ISXKXFGJQNACAU-NYGAKBRBSA-N
    • SMILES: S1(CC2CC[C@@H](CC=2C1/C=C1\CCC[C@]2(C)[C@@H]([C@@H](/C=C/[C@H](C)C(C)C)C)CC[C@H]2\1)O[Si](C)(C)C(C)(C)C)(=O)=O

Computed Properties

  • Exact Mass: 574.38800
  • Monoisotopic Mass: 574.38759342g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 39
  • Rotatable Bond Count: 8
  • Complexity: 1100
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51.8Ų

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Boiling Point: 624.0±55.0 °C at 760 mmHg
  • Flash Point: 331.2±31.5 °C
  • PSA: 51.75000
  • LogP: 10.36230
  • Vapor Pressure: 0.0±1.7 mmHg at 25°C

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B691625-100mg
(3S)-tert-Butyldimethylsilyl Vitamin D2 SO2 Adduct (Mixture of Diastereomers)
251445-16-6
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$ 190.00 2023-04-18
TRC
B691625-1g
(3S)-tert-Butyldimethylsilyl Vitamin D2 SO2 Adduct (Mixture of Diastereomers)
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$ 1230.00 2022-06-06
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B691625-1000mg
(3S)-tert-Butyldimethylsilyl Vitamin D2 SO2 Adduct (Mixture of Diastereomers)
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$ 1487.00 2023-04-18
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(3S)-tert-Butyldimethylsilyl Vitamin D2 SO2 Adduct (Mixture of Diastereomers),
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Additional information on (3S)-tert-Butyldimethylsilyl Vitamin D2 SO2 Adduct (Mixture of Diastereomers)

Comprehensive Analysis of (3S)-tert-Butyldimethylsilyl Vitamin D2 SO2 Adduct (Mixture of Diastereomers) (CAS No. 251445-16-6)

The (3S)-tert-Butyldimethylsilyl Vitamin D2 SO2 Adduct (CAS No. 251445-16-6) is a chemically modified derivative of Vitamin D2, designed to enhance stability and bioavailability. This compound, a mixture of diastereomers, is widely utilized in pharmaceutical research and nutraceutical development. The incorporation of the tert-butyldimethylsilyl (TBDMS) group and sulfur dioxide (SO2) adduct significantly alters its physicochemical properties, making it a subject of intense scientific interest.

In recent years, the demand for Vitamin D analogs has surged due to growing awareness of their role in immune support, bone health, and metabolic regulation. Researchers are particularly focused on derivatives like (3S)-tert-Butyldimethylsilyl Vitamin D2 SO2 Adduct to address challenges such as poor solubility and rapid degradation. This compound’s unique structure offers potential advantages in drug delivery systems, aligning with trends in personalized medicine and sustained-release formulations.

The diastereomeric mixture nature of this compound adds complexity to its characterization but also broadens its applicability. Advanced analytical techniques, including HPLC and NMR spectroscopy, are essential for quality control and batch consistency. Pharmaceutical manufacturers often inquire about stereoselective synthesis methods to optimize yields, reflecting the industry’s emphasis on precision and efficiency.

From a commercial perspective, CAS No. 251445-16-6 is frequently searched in conjunction with terms like "Vitamin D2 derivatives", "TBDMS-protected compounds", and "SO2 adduct applications". These keywords highlight its relevance in both academic and industrial settings. Additionally, the compound’s potential role in cosmeceuticals—given Vitamin D’s documented effects on skin health—has spurred further inquiries.

Environmental and regulatory considerations also shape discussions around this compound. While it is not classified as hazardous, its synthesis often involves green chemistry principles to minimize waste and energy consumption. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

In summary, (3S)-tert-Butyldimethylsilyl Vitamin D2 SO2 Adduct represents a convergence of innovation in medicinal chemistry and market-driven demand for advanced Vitamin D formulations. Its multifaceted applications—from therapeutics to nutraceutical encapsulation—ensure its continued prominence in scientific literature and patent filings.

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